Cas no 1226437-91-7 (2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethane-1-sulfonamide
• CAS No: 1226437-91-7
• MF: C₂₀H₂₇NO₃S₂
• MW: 393.563283205032
• CID: 6387530
• PubChem ID: 30943338
• Update Time: 2025-10-19

2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethane-1-sulfonamide
• 2-(4-methoxyphenyl)-N-[(1-thiophen-2-ylcyclohexyl)methyl]ethanesulfonamide
• 2-(4-methoxyphenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethane-1-sulfonamide
• 1226437-91-7
• F5465-0059
• AKOS024509416
• 2-(4-methoxyphenyl)-N-((1-(thiophen-2-yl)cyclohexyl)methyl)ethanesulfonamide

• Inchi： 1S/C20H27NO3S2/c1-24-18-9-7-17(8-10-18)11-15-26(22,23)21-16-20(12-3-2-4-13-20)19-6-5-14-25-19/h5-10,14,21H,2-4,11-13,15-16H2,1H3
• InChI Key： ZANBNOLEVCHPSP-UHFFFAOYSA-N
• SMILES： C(S(NCC1(C2SC=CC=2)CCCCC1)(=O)=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 393.14323607g/mol
• Monoisotopic Mass: 393.14323607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethane-1-sulfonamide

Introduction to 2-(4-Methoxyphenyl)-N-{1-(Thiophen-2-Yl)cyclohexylmethyl}Ethane-1-Sulfonamide (CAS No: 1226437-91-7)

2-(4-Methoxyphenyl)-N-{1-(Thiophen-2-Yl)cyclohexylmethyl}Ethane-1-Sulfonamide is a highly specialized organic compound with the CAS registry number 1226437-91-7. This compound has garnered significant attention in the fields of pharmaceutical chemistry, biological sciences, and materials science due to its unique structural properties and potential applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a sulfonamide functional group, which is a key feature in many bioactive molecules, particularly in the development of anti-inflammatory agents, antibiotics, and antineoplastic drugs. The presence of a 4-methoxyphenyl group adds electronic versatility, enhancing the compound's ability to interact with biological targets, while the thiophene moiety introduces aromaticity and potential for π–π interactions, which are crucial in drug design for improving bioavailability and target specificity.

Recent studies have highlighted the role of this compound in modulating cellular signaling pathways, particularly in the context of cancer therapy and neurodegenerative diseases. Researchers have demonstrated that the compound exhibits significant activity against various cancer cell lines, suggesting its potential as a lead molecule for developing novel anticancer agents. Furthermore, its ability to inhibit key enzymes involved in neurodegenerative processes has opened new avenues for research in Alzheimer's disease and Parkinson's disease.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis, ensuring the production of a pure and biologically active product.

From an applications standpoint, this compound has shown promise in both in vitro and in vivo models. Its ability to cross cellular membranes efficiently makes it a strong candidate for drug delivery systems targeting intracellular pathogens or diseases with systemic involvement.

Moreover, recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets at an atomic level. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts to enhance its therapeutic potential.

In conclusion, 2-(4-Methoxyphenyl)-N-{1-(Thiophen-2-Yl)cyclohexylmethyl}Ethane-1-Sulfonamide (CAS No: 1226437-91-7) represents a cutting-edge molecule with immense potential in modern medicine and materials science. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in advancing therapeutic interventions across a wide range of diseases.